Cas no 257-68-1 (10H-1,3-Dioxolo[4,5-g]thiazolo[2,3-b]quinazoline(8CI,9CI))

10H-1,3-Dioxolo[4,5-g]thiazolo[2,3-b]quinazoline(8CI,9CI) structure
257-68-1 structure
Product Name:10H-1,3-Dioxolo[4,5-g]thiazolo[2,3-b]quinazoline(8CI,9CI)
CAS No:257-68-1
MF:C11H8N2O2S
MW:232.258420944214
CID:267831
PubChem ID:71358773
Update Time:2025-04-19

10H-1,3-Dioxolo[4,5-g]thiazolo[2,3-b]quinazoline(8CI,9CI) Chemical and Physical Properties

Names and Identifiers

    • 10H-1,3-Dioxolo[4,5-g]thiazolo[2,3-b]quinazoline(8CI,9CI)
    • CTK1A4193
    • 5H-Thiazolo[2,3-b]quinazoline, 7,8-[methylenebis(oxy)]-
    • 5H-Thiazolo[2,3-b]quinazoline,7,8-(methylenedioxy)-
    • 7,8-(Methylenedioxy)-5H-thiazolo[2,3-b]quinazoline
    • 7,8-[Methylenebis(oxy)]-5H-thiazolo[2,3-b]quinazoline
    • 257-68-1
    • DTXSID10782724
    • 2H,10H-[1,3]Dioxolo[4,5-g][1,3]thiazolo[2,3-b]quinazoline
    • Inchi: 1S/C11H8N2O2S/c1-2-16-11-12-8-4-10-9(14-6-15-10)3-7(8)5-13(1)11/h1-4H,5-6H2
    • InChI Key: ZLTSKARLXVABTN-UHFFFAOYSA-N
    • SMILES: S1C=CN2C1=NC1C=C3C(=CC=1C2)OCO3

Computed Properties

  • Exact Mass: 232.03074
  • Monoisotopic Mass: 232.03064868g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 0
  • Complexity: 371
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 59.4Ų

Experimental Properties

  • PSA: 34.06
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